Cas no 870703-62-1 (1-(2,6-dimethoxypyridin-3-yl)ethan-1-one)

1-(2,6-Dimethoxypyridin-3-yl)ethan-1-one is a versatile organic compound featuring a pyridine core substituted with two methoxy groups at the 2- and 6-positions and an acetyl group at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-rich dimethoxypyridine moiety enhances its utility in cross-coupling reactions and functional group transformations. Its crystalline form ensures high purity and stability, facilitating precise handling in synthetic applications. The compound’s well-defined molecular architecture allows for predictable reactivity, supporting its use in the development of complex heterocyclic systems. Suitable for research and industrial-scale applications, it offers reliable performance in demanding synthetic workflows.
1-(2,6-dimethoxypyridin-3-yl)ethan-1-one structure
870703-62-1 structure
Product Name:1-(2,6-dimethoxypyridin-3-yl)ethan-1-one
CAS No:870703-62-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD07784407
CID:1006020
PubChem ID:16218074
Update Time:2025-05-20

1-(2,6-dimethoxypyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-acetyl-2,6-dimethoxy-pyridine
    • 1-(2,6-dimethoxypyridin-3-yl)ethanone
    • 3-Acetyl-2,6-dimethoxypyridine
    • 1-(2,6-dimethoxypyridin-3-yl)ethan-1-one
    • 3-ACETYL-2,6-DIMETHOXYPYRIDINE,97%
    • MFCD07784407
    • Z1255489949
    • VJB70362
    • SB52842
    • DTXSID80584737
    • CS-0092053
    • E90101
    • 870703-62-1
    • IVALWZXGBXJZPI-UHFFFAOYSA-N
    • AKOS024015189
    • BS-23039
    • 3-Acetyl-2,6-dimethoxypyridine, 97%
    • EN300-223949
    • SCHEMBL8443874
    • MDL: MFCD07784407
    • Inchi: 1S/C9H11NO3/c1-6(11)7-4-5-8(12-2)10-9(7)13-3/h4-5H,1-3H3
    • InChI Key: IVALWZXGBXJZPI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(C)=O)=CC=C(N=1)OC

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • Density: 1.117
  • Melting Point: 76-80 °C
  • Boiling Point: 291.3°C at 760 mmHg
  • Flash Point: 130°C
  • Refractive Index: 1.5
  • PSA: 48.42000
  • LogP: 1.30140

1-(2,6-dimethoxypyridin-3-yl)ethan-1-one Security Information

  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

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Additional information on 1-(2,6-dimethoxypyridin-3-yl)ethan-1-one

1-(2,6-Dimethoxypyridin-3-yl)ethan-1-one: A Comprehensive Overview

1-(2,6-Dimethoxypyridin-3-yl)ethan-1-one, also known by its CAS number 870703-62-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy groups at positions 2 and 6, and an ethanone group attached at position 3 of the pyridine ring. The methoxy groups play a crucial role in modulating the electronic properties of the molecule, making it a versatile building block for various chemical transformations.

The synthesis of 1-(2,6-dimethoxypyridin-3-yl)ethan-1-one has been extensively studied, with researchers exploring diverse methodologies to optimize its preparation. Recent advancements have focused on improving the yield and purity of the compound through catalytic processes and green chemistry approaches. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. These developments highlight the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

One of the most intriguing aspects of 870703-62-1 is its biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Researchers have investigated its mechanism of action, particularly its ability to inhibit key enzymes involved in inflammatory pathways. Recent findings suggest that the methoxy groups on the pyridine ring contribute to its bioavailability and stability in vivo, further underscoring its potential therapeutic applications.

In addition to its biological applications, 1-(2,6-dimethoxypyridin-3-yl)ethan-1-one has found utility in materials science. Its ability to act as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been explored in recent studies. The compound's rigid structure and functional groups make it an ideal candidate for constructing porous materials with tailored properties. This opens up new avenues for its application in gas storage, catalysis, and sensing technologies.

The environmental impact of 870703-62-1 has also been a topic of recent research. Studies have evaluated its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound is not persistent in the environment and exhibits low toxicity to aquatic organisms. These findings are crucial for ensuring its safe use in industrial applications and minimizing ecological risks.

In conclusion, 1-(2,6-dimethoxypyridin-3-yl)ethan-1-one (CAS No: 870703-62-1) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.

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